Cas no 1841095-43-9 (N-[(2S)-1-ethoxypropan-2-yl]thietan-3-amine)

• Product Name: N-[(2S)-1-ethoxypropan-2-yl]thietan-3-amine
• CAS No: 1841095-43-9
• MF: C₈H₁₇NOS
• MW: 175.291681051254
• CID: 5272304
• Update Time: 2026-03-09

N-[(2S)-1-ethoxypropan-2-yl]thietan-3-amine Chemical and Physical Properties

Names and Identifiers

• (S)-N-(1-ethoxypropan-2-yl)thietan-3-amine
• N-[(2S)-1-ethoxypropan-2-yl]thietan-3-amine

• Inchi： 1S/C8H17NOS/c1-3-10-4-7(2)9-8-5-11-6-8/h7-9H,3-6H2,1-2H3/t7-/m0/s1
• InChI Key： DVXUOJWIXWBBTH-ZETCQYMHSA-N
• SMILES： S1CC(N[C@@H](C)COCC)C1

Additional information on N-[(2S)-1-ethoxypropan-2-yl]thietan-3-amine

Research Brief on N-[(2S)-1-ethoxypropan-2-yl]thietan-3-amine (CAS: 1841095-43-9) in Chemical and Biomedical Applications

N-[(2S)-1-ethoxypropan-2-yl]thietan-3-amine (CAS: 1841095-43-9) is a chiral amine derivative with a thietane ring, which has recently garnered attention in the field of medicinal chemistry and drug discovery. This compound's unique structural features, including the presence of a thietane moiety and an ethoxypropyl side chain, make it a promising candidate for the development of novel therapeutics. Recent studies have explored its potential as a building block for bioactive molecules, particularly in the context of central nervous system (CNS) disorders and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthesis and pharmacological evaluation of N-[(2S)-1-ethoxypropan-2-yl]thietan-3-amine derivatives as potential modulators of neurotransmitter systems. The researchers employed a multi-step synthetic route to generate a library of analogs, followed by in vitro screening against key CNS targets. The results indicated that certain derivatives exhibited significant affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of neuropsychiatric disorders such as depression and schizophrenia.

In addition to its CNS applications, N-[(2S)-1-ethoxypropan-2-yl]thietan-3-amine has been explored for its antimicrobial properties. A recent preprint on bioRxiv highlighted its role as a scaffold for designing novel antibiotics targeting Gram-positive bacteria. The study utilized molecular docking and dynamics simulations to predict interactions with bacterial cell wall synthesis enzymes, followed by experimental validation. Preliminary findings demonstrated that optimized derivatives of this compound exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA) strains, with minimal cytotoxicity to human cells.

The compound's stereochemistry has also been a focus of recent research. A 2024 paper in Organic & Biomolecular Chemistry detailed an asymmetric synthesis approach for N-[(2S)-1-ethoxypropan-2-yl]thietan-3-amine, emphasizing the importance of the (S)-configuration for biological activity. The study reported a highly enantioselective catalytic method with >99% ee, which could facilitate large-scale production for further pharmacological studies.

From a drug metabolism perspective, recent pharmacokinetic studies have shown that N-[(2S)-1-ethoxypropan-2-yl]thietan-3-amine exhibits favorable absorption and distribution profiles in rodent models. However, its metabolism appears to be species-dependent, with significant differences observed between mice and rats. These findings underscore the need for careful consideration in translational research involving this compound.

Looking ahead, several pharmaceutical companies have included N-[(2S)-1-ethoxypropan-2-yl]thietan-3-amine in their discovery pipelines, particularly for CNS and infectious disease applications. Patent filings from 2023-2024 reveal growing interest in protecting specific derivatives and formulations of this compound. As research progresses, the full therapeutic potential of this intriguing molecule is expected to become clearer, potentially leading to clinical candidates in the coming years.